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Compound of Interest

Compound Name: hex-5-en-3-ol

Cat. No.: B1330363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hex-5-en-3-ol is an unsaturated aliphatic alcohol with the IUPAC name hex-5-en-3-ol and a

CAS number of 688-99-3.[1][2] As a member of the allylic alcohol class of compounds, it

possesses a unique structural motif consisting of a hydroxyl group adjacent to a carbon-carbon

double bond.[3] This arrangement confers enhanced reactivity, making it a valuable

intermediate in organic synthesis.[3] This technical guide provides a comprehensive overview

of the chemical and physical properties of hex-5-en-3-ol, a plausible synthetic route, and a

discussion of its potential applications in research and drug development, drawing on the

known biological activities of structurally related allylic alcohols.

Chemical and Physical Properties
A summary of the key chemical and physical properties of hex-5-en-3-ol is presented in the

table below. This data is compiled from publicly available databases and computational models.
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Property Value Source

IUPAC Name hex-5-en-3-ol [1][4]

CAS Number 688-99-3 [1][2]

Molecular Formula C₆H₁₂O [1]

Molecular Weight 100.16 g/mol [4]

Appearance Colorless liquid (presumed) N/A

Boiling Point Not available N/A

Density Not available N/A

Solubility

Expected to be sparingly

soluble in water, soluble in

organic solvents

N/A

SMILES CCC(CC=C)O [4]

InChI
InChI=1S/C6H12O/c1-3-5-

6(7)4-2/h3,6-7H,1,4-5H2,2H3
[4]

InChIKey
UOGFCIYBLKSQHL-

UHFFFAOYSA-N
[4]

Spectroscopic Data
Spectroscopic data is essential for the unequivocal identification and characterization of hex-5-
en-3-ol. The following table summarizes the available spectroscopic information.

Spectrum Type Data Source/Reference

¹H NMR Wiley (SpectraBase)[4]

¹³C NMR Wiley (SpectraBase)[4]

Infrared (IR) NIST WebBook[2], Wiley (SpectraBase)[1]

Mass Spectrometry (MS) Wiley (SpectraBase)[1]
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Note: While the existence of this data is referenced, the raw data or spectra are not publicly

available in the search results and would need to be accessed via the specified databases.

Experimental Protocols
Proposed Synthesis of Hex-5-en-3-ol via Grignard
Reaction
A common and effective method for the synthesis of secondary alcohols such as hex-5-en-3-ol
is the Grignard reaction. This proposed protocol involves the reaction of propanal with

allylmagnesium bromide.

Reaction Scheme:

Materials:

Propanal

Allylmagnesium bromide (typically 1M solution in diethyl ether)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Magnesium sulfate (MgSO₄)

Round-bottom flask

Dropping funnel

Magnetic stirrer

Ice bath

Separatory funnel

Procedure:
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Reaction Setup: A dry round-bottom flask equipped with a magnetic stir bar and a dropping

funnel is charged with a solution of propanal in anhydrous diethyl ether under an inert

atmosphere (e.g., nitrogen or argon). The flask is cooled in an ice bath.

Grignard Addition: The allylmagnesium bromide solution is added dropwise from the

dropping funnel to the stirred solution of propanal at a rate that maintains the reaction

temperature below 10 °C.

Reaction Monitoring: The reaction is stirred at 0-5 °C for 1-2 hours after the addition is

complete. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated

aqueous solution of ammonium chloride while stirring.

Workup: The resulting mixture is transferred to a separatory funnel. The organic layer is

separated, and the aqueous layer is extracted with diethyl ether. The combined organic

layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure.

Purification: The crude product is purified by fractional distillation or column chromatography

on silica gel to yield pure hex-5-en-3-ol.

Potential Applications in Drug Discovery and
Development
While specific biological activities for hex-5-en-3-ol have not been extensively reported, its

structural class, allylic alcohols, is of significant interest in medicinal chemistry.

Anticancer Potential: Many natural and synthetic compounds containing the allyl moiety have

demonstrated anticancer activity.[5] These compounds can act through various mechanisms,

including the inhibition of cell proliferation, modulation of enzyme activity, and induction of

DNA damage.[5] The allylic group can act as an electrophile, potentially interacting with

biological nucleophiles such as cysteine residues in key proteins.[5]
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Antimicrobial Activity: Allyl alcohol itself, a related compound, is known to induce oxidative

stress in microbes like Candida albicans.[6] This is achieved through the depletion of

glutathione and an increase in reactive oxygen species.[6]

Synthetic Intermediate: Hex-5-en-3-ol serves as a versatile building block in organic

synthesis.[3] The hydroxyl group can be further functionalized or used to direct subsequent

reactions, while the terminal alkene provides a handle for various transformations such as

epoxidation, dihydroxylation, or metathesis. This makes it a valuable precursor for the

synthesis of more complex molecules with potential therapeutic applications.

Visualizations
Logical Workflow for Synthesis and Derivatization
The following diagram illustrates a logical workflow for the synthesis of hex-5-en-3-ol and its

potential subsequent derivatization for biological screening, a common process in drug

discovery.
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Synthesis of Hex-5-en-3-ol

Derivatization for Biological Screening
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Caption: Synthesis and Derivatization Workflow for Hex-5-en-3-ol.

Conclusion
Hex-5-en-3-ol is a readily accessible secondary allylic alcohol with significant potential as a

building block in organic synthesis. While direct biological data for this specific compound is

limited, the known activities of the broader class of allylic alcohols suggest that derivatives of

hex-5-en-3-ol could be of interest for applications in drug discovery, particularly in the areas of
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anticancer and antimicrobial research. The synthetic protocol and logical workflow presented

here provide a framework for researchers and scientists to explore the potential of this versatile

molecule. Further investigation into its biological properties and applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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